Cas no 1361469-77-3 (2-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde
• CAS No: 1361469-77-3
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4932102
• Update Time: 2025-06-08

2-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde

• Inchi： 1S/C9H10F2N2O2/c1-15-7-3-13-6(2-12)5(4-14)8(7)9(10)11/h3-4,9H,2,12H2,1H3
• InChI Key： DLWIUVABDBCSMH-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CN)C=1C=O)OC)F

Computed Properties

• Exact Mass: 216.071
• Monoisotopic Mass: 216.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 65.2

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde

Comprehensive Overview of 2-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde (CAS No. 1361469-77-3)

2-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde (CAS No. 1361469-77-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique difluoromethyl and aminomethyl functional groups. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics and crop protection agents.

The growing interest in 2-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde is driven by its potential applications in drug discovery. Researchers are exploring its role in modulating enzyme activity and receptor binding, which aligns with current trends in precision medicine and targeted therapy. The compound's carboxaldehyde moiety offers versatility in chemical modifications, enabling the creation of derivatives with enhanced pharmacokinetic properties. This adaptability is crucial for addressing challenges in drug delivery and bioavailability, two hot topics in modern pharmacology.

In the agrochemical sector, 2-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde is being investigated for its potential as a precursor to environmentally friendly pesticides. With increasing global emphasis on sustainable agriculture, this compound's difluoromethyl group is particularly noteworthy, as fluorine-containing compounds often exhibit improved efficacy and lower environmental persistence. Industry experts are actively searching for information on fluorinated pyridine derivatives and their applications, making this compound a subject of intense research and discussion.

The synthesis of 2-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde involves multi-step organic reactions, including selective fluorination and reductive amination. These processes require careful optimization to achieve high yields and purity, a topic frequently searched by process chemists and scale-up specialists. The compound's CAS No. 1361469-77-3 serves as a crucial identifier in chemical databases, facilitating literature searches and regulatory compliance checks.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for quality control in both research and industrial settings. Recent publications have highlighted the importance of structural elucidation in compound development, a trend reflected in the increasing number of searches for spectral data interpretation and analytical method validation.

From a commercial perspective, 2-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde represents a niche but growing market segment. Suppliers and manufacturers are responding to demand from contract research organizations and pharmaceutical companies engaged in innovative drug development programs. The compound's pricing and availability are frequently queried topics in industry forums and procurement platforms.

Looking ahead, the scientific community anticipates expanded applications for 2-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde in areas such as bioconjugation chemistry and materials science. Its reactive aldehyde group makes it suitable for creating Schiff base ligands, which have applications in catalysis and sensor development. These emerging uses align with broader interests in functional materials and smart coatings.

For researchers working with this compound, proper handling and storage are essential considerations. While not classified as hazardous, standard laboratory precautions should be followed when dealing with aldehyde-containing compounds and amino derivatives. Safety data sheets and technical bulletins often rank highly in search results, reflecting the practical concerns of laboratory personnel.

The patent landscape surrounding 2-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde reveals active intellectual property development, particularly in medicinal chemistry applications. Legal professionals and R&D managers frequently search for information on compound patents and freedom-to-operate analyses, underscoring the commercial importance of this chemical entity.

In conclusion, 2-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde (CAS No. 1361469-77-3) represents a versatile building block with significant potential across multiple scientific disciplines. Its unique structural features and reactivity profile continue to inspire innovative applications in life sciences and beyond, making it a compound of enduring interest to researchers and industry professionals alike.